Cas no 32497-14-6 (5-Acetyl-4-methylthiazol-2(3H)-one)

5-Acetyl-4-methylthiazol-2(3H)-one is a versatile organic compound with significant applications in synthetic chemistry. It serves as a key intermediate in the synthesis of various heterocyclic compounds. This compound offers excellent stability, high purity, and ease of handling, making it a preferred choice for researchers in medicinal chemistry and material science.
5-Acetyl-4-methylthiazol-2(3H)-one structure
32497-14-6 structure
Product Name:5-Acetyl-4-methylthiazol-2(3H)-one
CAS No:32497-14-6
MF:C6H7NO2S
MW:157.190280199051
CID:293663
PubChem ID:21793266
Update Time:2025-06-18

5-Acetyl-4-methylthiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Acetyl-4-methylthiazol-2(3H)-one
    • 4-Thiazolin-2-one,5-acetyl-4-methyl- (8CI)
    • 2(3H)-Thiazolone,5-acetyl-4-methyl-
    • 5-acetyl-4-methyl-2(3H)-Thiazolone
    • 5-acetyl-4-methyl-3H-thiazol-2-one
    • 2(3H)-Thiazolone, 5-acetyl-4-methyl- (9CI)
    • 32497-14-6
    • SCHEMBL10672138
    • 1-(2-Hydroxy-4-methylthiazol-5-yl)ethanone
    • F84127
    • AKOS006330851
    • 5-acetyl-2-hydroxy-4-methylthiazol
    • 5-acetyl-4-methyl-1,3-thiazol-2(3H)-one
    • A918826
    • AKOS005746868
    • FT-0766772
    • CS-0437620
    • 5-acetyl-4-methyl-2-thiazolone
    • SCHEMBL2086745
    • 5-ACETYL-4-METHYL-3H-1,3-THIAZOL-2-ONE
    • UHFCISPGLMHKSN-UHFFFAOYSA-N
    • 5-acetyl-2-hydroxyl-4-methylthiazol
    • STL140845
    • DA-38108
    • Inchi: 1S/C6H7NO2S/c1-3-5(4(2)8)10-6(9)7-3/h1-2H3,(H,7,9)
    • InChI Key: UHFCISPGLMHKSN-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=C1C(C)=O)=O

Computed Properties

  • Exact Mass: 157.01981
  • Monoisotopic Mass: 157.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 46.17

5-Acetyl-4-methylthiazol-2(3H)-one Security Information

  • Storage Condition:(BD243990)

5-Acetyl-4-methylthiazol-2(3H)-one Pricemore >>

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